N-(sec-butyl)-N-[(3-methyl-2-thienyl)methyl]-2-(tetrahydro-2H-pyran-4-yl)acetamide
Overview
Description
N-(sec-butyl)-N-[(3-methyl-2-thienyl)methyl]-2-(tetrahydro-2H-pyran-4-yl)acetamide is a useful research compound. Its molecular formula is C17H27NO2S and its molecular weight is 309.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 309.17625028 g/mol and the complexity rating of the compound is 331. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Butyrate and Its Implications in Health
Butyrate as a Fuel Source : Butyrate, a short-chain fatty acid, is produced by colonic bacterial fermentation of dietary fibers. It serves as the primary energy source for colonic epithelial cells. Studies have shown that butyrate oxidation is significantly impaired in the colonic mucosa of individuals with ulcerative colitis, suggesting a link between butyrate metabolism and inflammatory bowel diseases (Chapman et al., 1994)[https://consensus.app/papers/butyrate-oxidation-impaired-mucosa-sufferers-quiescent-chapman/0cbf3be5980255ee874b310be97ffd50/?utm_source=chatgpt].
Butyrate-Producing Bacterial Community : A gene-targeted approach to analyze the butyrate-producing bacterial community in the human gut has provided insights into the diversity and function of these microbes. This research underscores the importance of butyrate in maintaining gut health and its potential role in preventing diseases such as ulcerative colitis (Vital et al., 2013)[https://consensus.app/papers/genetargeted-approach-butyrateproducing-community-vital/09c7eff9d5615e2a98aabd2835210fc0/?utm_source=chatgpt].
Neuroprotective Effects
- NMDA Receptor Antagonists : Ketamine, an N-methyl-D-aspartate (NMDA) receptor antagonist, has been studied for its antidepressant effects in patients with depression. This line of research offers insights into the potential therapeutic uses of NMDA receptor modulators in treating mood disorders and provides a basis for investigating related compounds with similar mechanisms of action (Berman et al., 2000)[https://consensus.app/papers/effects-ketamine-patients-berman/cba7bf0fa75e5046ade3d8f0ac2ee1ee/?utm_source=chatgpt].
Metabolic Effects
- SCFA Mixtures and Energy Metabolism : Short-chain fatty acids (SCFAs) like butyrate, propionate, and acetate have been studied for their effects on human energy metabolism. A study involving rectal administration of SCFA mixtures showed increased fat oxidation and energy expenditure in overweight/obese men, highlighting the metabolic benefits of SCFAs (Canfora et al., 2017)[https://consensus.app/papers/infusions-shortchain-mixtures-promote-energy-metabolism-canfora/56e2a874fb2f5076a34824c2564ee70a/?utm_source=chatgpt].
Antimicrobial Treatment Monitoring
- Infrared Spectroscopy in Monitoring Treatment : A case study utilizing Fourier transform infrared spectroscopy to monitor the body's response to antibiotic treatment against Helicobacter pylori suggested the potential for non-invasive monitoring techniques in medical treatment. This approach may offer a novel way to assess the impact of treatments on human metabolism and microbiota (Maiti & Apolonski, 2021)[https://consensus.app/papers/monitoring-reaction-body-state-antibiotic-treatment-maiti/3184e9e57cc9588eb6c1222286e3307f/?utm_source=chatgpt].
Properties
IUPAC Name |
N-butan-2-yl-N-[(3-methylthiophen-2-yl)methyl]-2-(oxan-4-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27NO2S/c1-4-14(3)18(12-16-13(2)7-10-21-16)17(19)11-15-5-8-20-9-6-15/h7,10,14-15H,4-6,8-9,11-12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPOBTCPCOQPFCT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)N(CC1=C(C=CS1)C)C(=O)CC2CCOCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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